Cas no 50444-03-6 ((5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid)

• Product Name: (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid
• CAS No: 50444-03-6
• MF: C₂₃H₂₇NO₉
• MW: 461.46200
• CID: 1572441
• Update Time: 2025-07-15

(5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid Chemical and Physical Properties

Names and Identifiers

• (5α,6α)-3-Methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-D-gluco pyranosiduronic acid
• Norcodeine O-β-D-Glucuronide
• 7,8-Didehydro-4,5α-epoxy-3-methoxymorphinan-6α-yl β-D-glucopyranosiduronic acid
• (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid

Computed Properties

• Exact Mass: 461.16900

Experimental Properties

• PSA: 146.94000
• LogP: -0.59580

Additional information on (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid

Recent Advances in the Study of (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid (CAS: 50444-03-6)

The compound (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid (CAS: 50444-03-6) has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications. The compound, a glucuronide derivative of a morphinan alkaloid, exhibits intriguing interactions with biological systems, making it a subject of intense study in the fields of medicinal chemistry and pharmacology.

Recent studies have highlighted the compound's role in modulating opioid receptors, particularly its affinity for the mu-opioid receptor (MOR). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid exhibits a unique binding profile, with potential implications for pain management. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the compound's interaction with MOR, revealing a distinct binding mode compared to traditional opioid agonists. This finding opens new avenues for the development of analgesics with reduced side effects.

In addition to its opioid receptor interactions, recent research has explored the compound's metabolic stability and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition investigated the enzymatic hydrolysis of the glucuronide moiety, a critical factor in determining the compound's bioavailability. The study found that the β-d-gluco Pyranosiduronic Acid linkage confers remarkable stability against β-glucuronidase, suggesting prolonged activity in vivo. This property is particularly relevant for designing sustained-release formulations or prodrug strategies.

The synthetic pathways for (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid have also seen significant advancements. A recent publication in Organic Letters (2024) described a novel enzymatic approach using engineered UDP-glucuronosyltransferases (UGTs) to achieve stereoselective glucuronidation of the morphinan scaffold. This method offers improved yields and purity compared to traditional chemical synthesis, addressing previous challenges in large-scale production. The development of such biocatalytic methods aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Emerging preclinical data suggest potential applications beyond analgesia. A 2023 study in Neuropharmacology reported that the compound exhibits neuroprotective effects in models of ischemic stroke, possibly through modulation of inflammatory pathways. While these findings are preliminary, they highlight the need for further investigation into the compound's mechanisms of action and therapeutic potential in neurological disorders. The unique combination of opioid receptor modulation and glucuronide-mediated effects may underlie these observed benefits.

In conclusion, recent research on (5α,6α)-3-methoxy-7,8-didehydro-4,5-epoxymorphinan-6-yl β-d-gluco Pyranosiduronic Acid (CAS: 50444-03-6) has significantly advanced our understanding of its pharmacological properties and potential applications. From its unique opioid receptor interactions to its metabolic stability and neuroprotective effects, this compound represents a promising candidate for further drug development. Future studies should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in various disease models. The continued investigation of this compound may yield valuable insights for the development of novel therapeutics in pain management and beyond.